Cas no 6704-20-7 (1-cyclopropyl-2-methyl-propan-1-one)

• Product Name: 1-cyclopropyl-2-methyl-propan-1-one
• CAS No: 6704-20-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD11934283
• CID: 395426
• Update Time: 2025-05-25

1-cyclopropyl-2-methyl-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-cyclopropyl-2-methyl-
• 1-cyclopropyl-2-methylpropan-1-one
• 1-cyclopropyl-2-methyl-propan-1-one

• MDL： MFCD11934283
• Inchi： 1S/C7H12O/c1-5(2)7(8)6-3-4-6/h5-6H,3-4H2,1-2H3
• InChI Key： CKABARUORCUAGG-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1CC1

Computed Properties

• Exact Mass: 112.08886

Experimental Properties

• PSA: 17.07

Additional information on 1-cyclopropyl-2-methyl-propan-1-one

1-Cyclopropyl-2-Methyl-Propan-1-One: A Comprehensive Overview

1-Cyclopropyl-2-Methyl-Propan-1-One (CAS No. 6704-20-7) is a versatile organic compound with a unique structure that combines a cyclopropane ring, a methyl group, and a ketone functional group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in its applications.

The molecular structure of 1-cyclopropyl-2-methyl-propan-1-one is defined by its cyclopropane ring fused to a branched ketone moiety. The cyclopropane ring introduces significant ring strain, which can influence the compound's reactivity and stability. This strain can make the molecule more susceptible to certain types of chemical reactions, such as ring-opening reactions under specific conditions. The presence of the methyl group further enhances the molecule's stability and contributes to its unique physical properties.

Recent studies have explored the synthesis of 1-cyclopropyl-2-methyl-propan-1-one through various routes, including enolate alkylation and organocatalytic processes. These methods have been optimized to improve yield and selectivity, making the compound more accessible for large-scale production. For instance, researchers have utilized proline-based organocatalysts to facilitate the enantioselective synthesis of this compound, paving the way for its use in asymmetric catalysis.

The chemical properties of 1-cyclopropyl-2-methyl-propan-1-one are heavily influenced by its functional groups. The ketone group renders the molecule capable of participating in nucleophilic addition reactions, while the cyclopropane ring introduces opportunities for unique reactivity patterns. Recent investigations have highlighted its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

In terms of applications, 1-cyclopropyl-2-methyl-propan-1-one has found utility in the synthesis of complex natural products and drug candidates. For example, it has been employed as an intermediate in the total synthesis of certain alkaloids and terpenoids. Additionally, its role in organocatalytic processes has been extensively studied, with researchers exploring its ability to act as both a substrate and a catalyst in various transformations.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity patterns of 1-cyclopropyl-2-methyl-propan-1-one. Quantum mechanical calculations have revealed that the cyclopropane ring significantly alters the electron distribution within the molecule, enhancing its reactivity towards electrophilic species. These insights have been instrumental in guiding experimental studies aimed at optimizing reaction conditions for industrial applications.

Furthermore, 1-cyclopropyl-2-methyl-propan-1-one has shown promise in materials science, particularly in the development of novel polymers and coatings. Its ability to undergo controlled polymerization under specific conditions makes it a valuable monomer for synthesizing advanced materials with tailored properties.

In conclusion, 1-cyclopropyl-2-methyl-propan-1-one (CAS No. 6704-20-7) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.